Cas no 407582-49-4 (Febuxostat 67M-4)

• Product Name: Febuxostat 67M-4
• CAS No: 407582-49-4
• MF: C₁₆H₁₄N₂O₅S
• MW: 346.357762813568
• CID: 2170756
• Update Time: 2023-11-22

Febuxostat 67M-4 Chemical and Physical Properties

Names and Identifiers

• 67M-4
• Febuxostat (67m-4)
• 2-(4-(2-carboxypropoxy)-3-cyanophenyl)-4-methyl-5-thiazolecarboxylic acid
• 5-Thiazolecarboxylic acid, 2-(4-(2-carboxypropoxy)-3-cyanophenyl)-4-methyl-
• Q27285015
• 2-[3-Cyano-4-(2-carboxypropoxy)phenyl]-4-methylthiazole-5-carboxylic acid
• Febuxostat 67M-4

• Inchi： 1S/C16H14N2O5S/c1-8(15(19)20)7-23-12-4-3-10(5-11(12)6-17)14-18-9(2)13(24-14)16(21)22/h3-5,8H,7H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key： LCBACLAPKJRMIF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC(=C(C#N)C=1)OCC(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 534
• Topological Polar Surface Area: 149

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives